Cas no 54997-92-1 (4-n-butylbenzene-1-sulfonyl chloride)

4-n-butylbenzene-1-sulfonyl chloride structure
54997-92-1 structure
Product Name:4-n-butylbenzene-1-sulfonyl chloride
CAS No:54997-92-1
MF:C10H13ClO2S
MW:232.727020978928
MDL:MFCD00173908
CID:56681
PubChem ID:2737352
Update Time:2025-04-18

4-n-butylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Butylbenzene-1-sulfonyl chloride
    • 4-n-Butylbenzenesulfonyl chloride
    • 4-(N-BUTYL)BENZENESULPHONYL CHLORIDE
    • 4-butylbenzenesulfonyl chloride
    • 4-n-Butylbenzenesulphonyl chloride
    • (4-butylphenyl)chlorosulfone
    • 4-(butyl)benzenesulfonyl chloride
    • 4-n-butylphenylsulfonyl chloride
    • p-butylbenzenesulfonyl chloride
    • 4-(1-Butyl)benzenesulfonylchloride
    • 4-n-Butylbenzene sulfonyl chloride
    • 4-n-butylbenzene-1-sulfonyl chloride
    • 4-(n-butyl)benzenesulfonyl chloride
    • SCHEMBL282318
    • 54997-92-1
    • PS-10869
    • Benzenesulfonyl chloride, 4-butyl-
    • 4-N-butylbenzenesulfonyl chloride, AldrichCPR
    • 4-N-BUTYLBENZENESULFONYLCHLORIDE
    • DTXSID50372007
    • A830437
    • OVFZELSNOHIDEF-UHFFFAOYSA-N
    • FT-0617943
    • AKOS000145832
    • 4-butyl-benzenesulfonyl chloride
    • D93183
    • 4-(But-1-yl)benzenesulphonyl chloride
    • EN300-1584807
    • MFCD00173908
    • J-514858
    • STK502394
    • ALBB-000979
    • BBL017932
    • DB-052674
    • MDL： MFCD00173908
    • Inchi： 1S/C10H13ClO2S/c1-2-3-4-9-5-7-10(8-6-9)14(11,12)13/h5-8H,2-4H2,1H3
    • InChI Key： OVFZELSNOHIDEF-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)CCCC)(=O)=O

Computed Properties

  • Exact Mass: 232.03200
  • Monoisotopic Mass: 232.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.212
  • Melting Point: 13-15°C
  • Boiling Point: 126-128 ºC (0.6 mmHg)
  • Flash Point: 141.4 °C
  • Refractive Index: 1.526
  • PSA: 42.52000
  • LogP: 4.03750
  • Solubility: reaction
  • Sensitiveness: Moisture Sensitive

4-n-butylbenzene-1-sulfonyl chloride Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：3265
  • Hazard Category Code： R14;R29;R34
  • Safety Instruction： S26-S27-S36/37/39-S8-S45-S30-S22
  • Hazardous Material Identification： C
  • Packing Group：II
  • Hazard Level：8
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R14; R29; R34
  • HazardClass：8
  • PackingGroup：II

4-n-butylbenzene-1-sulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-n-butylbenzene-1-sulfonyl chloride Pricemore >>

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abcr
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